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Compound of Interest

Compound Name: sec-Butyllithium

cat. No.: B1581126

In-Depth Technical Guide: sec-Butyllithium

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on sec-butyllithium, a crucial organolithium reagent in
organic synthesis.

Core Molecular Data

sec-Butyllithium is an organometallic compound widely used as a strong base and a source
of the sec-butyl carbanion in the synthesis of pharmaceuticals and other complex organic
molecules.[1] Its chemical formula is C4H9L.i.[2][3][4] The molecular weight of sec-butyllithium
is approximately 64.06 g/mol .[2][5]

Property Value Source
Molecular Formula C4H9Li [21[3][4]
Molecular Weight 64.06 g/mol [2][5]
Alternate Formula CH3CHLICH2CH3 [1]

Structural Representation

The structure of sec-butyllithium features a lithium atom bonded to the second carbon of a
butane chain. This polar carbon-lithium bond is the source of its high reactivity and basicity.[1]
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Caption: Chemical structure of sec-Butyllithium.

Experimental Protocols

The molecular weight of sec-butyllithium is a calculated value based on the atomic masses of
its constituent elements (carbon, hydrogen, and lithium) as derived from its molecular formula.
This is a standard calculation in chemistry and does not typically involve a specific
experimental protocol for its determination in routine applications.

Calculation Method: The molecular weight is the sum of the atomic weights of all atoms in the
molecule.

e Carbon (C): 4 atoms x ~12.011 amu
e Hydrogen (H): 9 atoms x ~1.008 amu
e Lithium (Li): 1 atom x ~6.94 amu

This calculation yields the molecular weight of approximately 64.06 g/mol .[2][5]

Physical and Chemical Properties

sec-Butyllithium is a colorless, viscous liquid.[1][2] It is a highly reactive and pyrophoric
substance, meaning it can ignite spontaneously in air.[3] Due to its high basicity, it is more
reactive than n-butyllithium and must be handled with greater care.[1] For example, it reacts
with diethyl ether within minutes at room temperature.[1] It is typically supplied as a solution in
hydrocarbon solvents like cyclohexane.[2] In such solvents, it exists predominantly as a
tetramer.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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